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Compound of Interest

Compound Name: Synalar-C

Cat. No.: B1235355 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical products like Synalar-C is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step information for the

safe and compliant disposal of Synalar-C, a topical cream containing fluocinolone acetonide

and clioquinol.

Immediate Safety and Handling Precautions
Before initiating disposal procedures, ensure that appropriate personal protective equipment

(PPE) is worn, including gloves and safety glasses. Handle Synalar-C in a well-ventilated area

to avoid inhalation of any potential fumes. In case of accidental contact, wash the affected area

with soap and water immediately.

Hazardous Waste Classification
Based on a review of safety data sheets for its active ingredients, Synalar-C should be

managed as hazardous pharmaceutical waste. While fluocinolone acetonide has conflicting

classifications, clioquinol is consistently identified as a hazardous substance.[1][2] According to

the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard,

clioquinol is considered harmful if swallowed.[1] Furthermore, for transportation purposes, it

falls under the Department of Transportation (DOT) hazard class 6.1 as a toxic solid.[2]

Therefore, the entire Synalar-C product must be disposed of following regulations for

hazardous waste.
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Step-by-Step Disposal Protocol for Laboratories
The following procedure outlines the recommended steps for the proper disposal of Synalar-C
in a laboratory or research setting. This protocol is designed to comply with general hazardous

waste regulations. However, always consult your institution's specific hazardous waste

management plan and local regulations.

Segregation: Do not mix Synalar-C waste with non-hazardous trash or other waste streams.

It must be segregated as hazardous pharmaceutical waste.

Containerization:

Place used or expired Synalar-C tubes, contaminated gloves, absorbent pads, and any

other materials that have come into contact with the cream into a designated and clearly

labeled hazardous waste container.

Regulations often require specific color-coded containers for different types of hazardous

waste. For RCRA hazardous pharmaceutical waste, a black container is typically used.[3]

Labeling: The hazardous waste container must be accurately labeled with the words

"Hazardous Waste," the specific contents (e.g., "Synalar-C (fluocinolone acetonide,

clioquinol) waste"), the accumulation start date, and the appropriate hazard characteristics

(e.g., "Toxic").

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated satellite accumulation area or central storage facility, in accordance with your

institution's policies and EPA regulations.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed hazardous waste management company. These companies are equipped

to transport and dispose of the waste in a compliant manner, typically through incineration at

a permitted facility.[4]

Note: It is crucial to adhere to the regulations set forth by the Environmental Protection Agency

(EPA), particularly the Resource Conservation and Recovery Act (RCRA), which governs the

management of hazardous waste from "cradle to grave."[4][5] Additionally, for healthcare
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facilities, the EPA's Subpart P provides specific management standards for hazardous waste

pharmaceuticals.[4]

Quantitative Data on Active Ingredients
Active Ingredient Chemical Classification

Key Disposal-Related
Hazard

Fluocinolone Acetonide Synthetic Corticosteroid

Potential for reproductive

toxicity and specific target

organ toxicity with repeated

exposure.[4]

Clioquinol Halogenated Quinoline

Classified as harmful if

swallowed and considered a

toxic solid for transportation.[1]

[2]

Logical Workflow for Synalar-C Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Synalar-C in a laboratory setting.
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Synalar-C Disposal Workflow
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Disclaimer: This information is intended as a general guide. Researchers and laboratory

personnel are responsible for complying with all applicable federal, state, and local regulations,

as well as their institution's specific policies regarding hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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